Cas no 1807276-44-3 (Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate
• CAS No: 1807276-44-3
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4944399
• Update Time: 2025-06-09

Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-2-20-12(19)5-9-3-8(6-17)4-11(10(9)7-18)13(14,15)16/h3-4,18H,2,5,7H2,1H3
• SMILES： FC(C1=CC(C#N)=CC(CC(=O)OCC)=C1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate

Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate (CAS No. 1807276-44-3): A Comprehensive Overview

Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate, identified by its CAS number 1807276-44-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a cyano group, a hydroxymethyl group, and a trifluoromethyl substituent, which contribute to its unique chemical properties and potential biological activities.

The structural features of Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate make it a valuable intermediate in the synthesis of various pharmacologically active agents. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common motif in drug design. The cyano group can participate in further functionalization, while the hydroxymethyl group provides a site for potential hydrogen bonding interactions, which are crucial for molecular recognition processes.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate has been explored as a precursor in the synthesis of compounds with potential applications in oncology, inflammation, and central nervous system disorders. Its multifaceted structure allows for diverse modifications, enabling chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By incorporating the trifluoromethyl group into the phenylacetate core, researchers have been able to design molecules that exhibit potent inhibition of specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are involved in cancer progression.

The cyano group in Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate also serves as a versatile handle for further chemical transformations. It can be reduced to an amine or converted into other functional groups through various synthetic protocols. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new drug candidates. Additionally, the hydroxymethyl group provides an opportunity for derivatization into ether or ester functionalities, expanding the scope of possible applications.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate. Molecular modeling studies have been employed to predict the binding modes of this compound with target proteins, providing valuable insights into its mechanism of action. These studies have helped guide the optimization process, leading to more potent and selective inhibitors.

The synthesis of Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the condensation of malonic acid derivatives with appropriate aromatic aldehydes followed by functional group interconversion. The introduction of the trifluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. Each step in the synthesis requires careful optimization to ensure high yield and purity.

In conclusion, Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate (CAS No. 1807276-44-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable intermediate for the synthesis of biologically active molecules. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethyl)phenylacetate will undoubtedly play a crucial role in the development of novel therapeutic strategies.